Sodium citrate

• CAS No.: 68-04-2
• Product Name: Sodium citrate
• Molecular Formula: Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5); C6H5Na3O7; C6H5O7. 3Na; Na3C6H5O7; C6H5Na3O7
• Molecular Weight: 258.07 g/mol
• IUPAC Name: trisodium;2-hydroxypropane-1,2,3-tricarboxylate
• Standard InChI: InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
• Standard InChIKey: HRXKRNGNAMMEHJ-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
• Melting Point: 300; >300 °C
• Physical Description: DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; Crystalline white powder or colourless crystals; WHITE GRANULES OR POWDER.
• Description: Sodium Citrate is the sodium salt of citrate with alkalinizing activity. Upon absorption, sodium citrate dissociates into sodium cations and citrate anions; organic citrate ions are metabolized to bicarbonate ions, resulting in an increase in the plasma bicarbonate concentration, the buffering of excess hydrogen ion, the raising of blood pH, and potentially the reversal of acidosis. In addition, increases in free sodium load due to sodium citrate administration may increase intravascular blood volume, facilitating the excretion of bicarbonate compounds and an anti-urolithic effect.; Sodium citrate is the trisodium salt of citric acid. It has a role as a flavouring agent and an anticoagulant. It contains a citrate(3-).; Sodium citrate is the sodium salt of citric acid. It is white, crystalline powder or white, granular crystals, slightly deliquescent in moist air, freely soluble in water, practically insoluble in alcohol. Like citric acid, it has a sour taste. From the medical point of view, it is used as alkalinizing agent. It works by neutralizing excess acid in the blood and urine. It has been indicated for the treatment of metabolic acidosis.
• Shelf Life: STABLE IN AIR /DIHYDRATE/; NOT AS STABLE AS DIHYDRATE; DRYING OUT ON EXPOSURE TO AIR & ALSO CAKING /PENTAHYDRATE/
• Solubility: 29.4g/L; Solubility in water, g/100ml at 25 °C: 42.5
• Synonyms: anhydrous sodium citrate; Citra ph; Monosodium Citrate; sodium citrate; sodium citrate dihydrate; Sodium Citrate Monobasic; sodium citrate, anhydrous; trisodium citrate dihydrate
• PubChem Compound: 6224
• Last Modified: Nov 11 2021